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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl adipate (DOA), a common plasticizer, is utilized in a wide array of applications, from
flexible PVC products to cosmetics and food packaging materials. Its widespread use
necessitates a thorough understanding of its behavior and persistence in the environment. This
technical guide provides an in-depth analysis of the environmental fate and biodegradability of
dioctyl adipate, consolidating available data on its degradation pathways, and outlining the
experimental methodologies used for its assessment.

Physicochemical Properties and Environmental
Distribution

Dioctyl adipate is a colorless, oily liquid with low water solubility and a tendency to partition to
organic matter in soil and sediment. Its environmental distribution is governed by its
physicochemical properties, which are summarized in the table below.
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Property Value Reference
Molecular Formula C22H4204

Molecular Weight 370.57 g/mol

Water Solubility 0.78 mg/L at 22 °C

Vapor Pressure 8.5 x 10-7 mmHg at 20 °C

Log Kow (Octanol-Water 8.04
Partition Coefficient) '

Bioconcentration Factor (BCF) 27

The low bioconcentration factor suggests that dioctyl adipate has a low potential for
bioaccumulation in aquatic organisms.

Abiotic Degradation

Dioctyl adipate is subject to degradation in the environment through several abiotic
processes, including hydrolysis, photolysis, and atmospheric oxidation.

Hydrolysis

DOA can undergo hydrolysis, breaking down into adipic acid and 1-octanol. The rate of this
reaction is pH-dependent.

pH Half-life Reference
7 5 years (estimated)
8 170 days (estimated)

A sterile aqueous solution of dioctyl adipate, buffered at various pH values (typically 4, 7, and
9), is incubated in the dark at a constant temperature. Aliquots are periodically taken and
analyzed for the concentration of dioctyl adipate to determine the rate of hydrolysis.

Photolysis
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Direct photolysis of dioctyl adipate in the atmosphere is considered a potential degradation
pathway as it contains functional groups that can absorb light at wavelengths greater than 290
nm. However, specific data on its quantum yield and photolysis rate in water are not readily
available.

Atmospheric Oxidation

In the atmosphere, dioctyl adipate is expected to exist in both vapor and particulate phases.
The vapor phase is susceptible to degradation by photochemically produced hydroxyl (OH)
radicals.

Parameter Value Reference

Half-life for reaction with OH )
) 0.67 days (estimated)
radicals

The rate constant for the reaction of dioctyl adipate with OH radicals can be determined in a
smog chamber. The decay of dioctyl adipate is monitored in the presence of a known
concentration of OH radicals and a reference compound with a known reaction rate constant.

Biodegradation

Biodegradation is a major pathway for the removal of dioctyl adipate from the environment. It
is known to be biodegradable in aquatic and soil environments.

Aquatic Biodegradability

Studies have shown that dioctyl adipate is readily biodegradable in aquatic environments,
such as in river water and activated sludge. While specific percentage degradation values from
standardized tests like OECD 301 are not consistently reported in the literature, the general
consensus is that it undergoes rapid and extensive biodegradation.

The ready biodegradability of dioctyl adipate can be assessed using several methods outlined
in OECD Guideline 301, such as the CO2 Evolution Test (OECD 301B). In this test, a solution
of dioctyl adipate in a mineral medium is inoculated with microorganisms from a source like
activated sludge and incubated for 28 days. The amount of CO2 produced is measured and
expressed as a percentage of the theoretical maximum. A substance is considered readily
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biodegradable if it reaches a pass level of >60% ThCO2 within a 10-day window during the 28-
day period.

OECD 301B: CO2 Evolution Test

Click to download full resolution via product page

OECD 301B Experimental Workflow

Soil Biodegradability

Dioctyl adipate is also known to biodegrade in soil environments. The rate of degradation can
be influenced by factors such as soil type, temperature, and microbial population.

To determine the rate of biodegradation in soil, a sample of soil is treated with dioctyl adipate
and incubated under controlled aerobic conditions. At various time points, soil samples are
extracted and analyzed for the concentration of the parent compound and its transformation
products. This allows for the calculation of a degradation half-life (DT50).

OECD 307: Aerobic Transformation in Soil

Z
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OECD 307 Experimental Workflow

Biodegradation Pathway

The biodegradation of dioctyl adipate is initiated by the enzymatic hydrolysis of the ester
bonds, leading to the formation of adipic acid and 1-octanol. These intermediate metabolites
are then further degraded by microorganisms.

Esterase

Adipic Acid

- S
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Proposed Biodegradation Pathway of Dioctyl Adipate

Conclusion

The available evidence indicates that dioctyl adipate is not expected to persist in the
environment. Its low potential for bioaccumulation and susceptibility to both abiotic and biotic
degradation processes suggest a limited environmental risk. Biodegradation, particularly in
aguatic and soil systems, appears to be the primary mechanism for its removal from the
environment. Further studies providing specific degradation rates under various environmental
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conditions following standardized protocols would be beneficial for refining environmental risk
assessments.

 To cite this document: BenchChem. [Dioctyl Adipate: A Technical Guide to its Environmental
Fate and Biodegradability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670693#environmental-fate-and-biodegradability-of-
dioctyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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